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Compound of Interest

Compound Name: GM1489

Cat. No.: B1247723

For Researchers, Scientists, and Drug Development Professionals

Introduction

GM1489 is a potent, broad-spectrum inhibitor of matrix metalloproteinases (MMPs), a family of
zinc-dependent endopeptidases crucial for the degradation of extracellular matrix (ECM)
components. Due to their role in tissue remodeling, MMPs are implicated in various
physiological and pathological processes, including wound healing, angiogenesis, and cancer
metastasis. GM1489's inhibitory action on MMP-1, -2, -3, -8, and -9 makes it a valuable tool for
in vitro studies aimed at understanding the role of these specific MMPs in cellular processes
and for the development of therapeutic agents targeting ECM disruption.[1]

These application notes provide a detailed protocol for the preparation, storage, and handling
of a GM1489 stock solution to ensure its stability and efficacy for experimental use.

Data Presentation
Physicochemical and Biological Properties of GM1489
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Property Value Reference

Chemical Formula C27H33N304 [1]

N-[(2R)-2-(Carboxymethyl)-4-
methylpentanoyl]-L-

Synonyms
tryptophan-(S)-methyl-
benzylamide

Appearance Off-white solid

Cell Permeability No

_ MMP-1, MMP-2, MMP-3,

Primary Targets [1]
MMP-8, MMP-9

MMP Target Ki Reference

MMP-1 0.2nM

MMP-2 500 nM

MMP-3 20 uM

MMP-8 100 nM

MMP-9 100 nM

Experimental Protocols
Protocol for Preparing a 10 mM GM1489 Stock Solution

This protocol outlines the steps to reconstitute solid GM1489 to create a concentrated stock
solution. The recommended solvent is dimethyl sulfoxide (DMSO), as many MMP inhibitors
have limited solubility in aqueous solutions.

Materials:

o GM1489 (solid form)
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Dimethyl sulfoxide (DMSO), anhydrous

Sterile, conical-bottom polypropylene microcentrifuge tubes

Calibrated precision pipettes and sterile tips

Vortex mixer

Analytical balance
Procedure:

o Pre-weighing Preparation: Before opening, allow the vial of solid GM1489 to equilibrate to
room temperature for at least 15-20 minutes to prevent condensation of moisture.

e Weighing: Carefully weigh out the desired amount of GM1489 powder using an analytical
balance in a fume hood. For example, to prepare 1 ml of a 10 mM stock solution, you will
need to calculate the required mass based on its molecular weight.

¢ Solvent Addition: Add the appropriate volume of anhydrous DMSO to the solid GM1489 to
achieve a final concentration of 10 mM.

o Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary,
but avoid excessive heat.

 Aliquoting: Once fully dissolved, dispense the stock solution into smaller, single-use aliquots
in sterile polypropylene microcentrifuge tubes. This minimizes freeze-thaw cycles which can
degrade the compound.

o Storage: Store the aliquots at -20°C. According to manufacturer data for the discontinued
product, stock solutions are stable for up to 6 months when stored under these conditions.

Note on Working Solutions:

For cell culture experiments, the concentrated DMSO stock solution should be serially diluted in
the appropriate culture medium to the final desired concentration (e.g., 1 UM, 5 uM, or 10 uM).
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[2][3] It is critical to ensure that the final concentration of DMSO in the culture medium does not
exceed a level that would be toxic to the cells, typically kept below 0.5%.
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Caption: Workflow for GM1489 stock solution preparation.
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Caption: GM1489 inhibits MMP-mediated ECM degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Resin-dentin bond stability of etch-and-rinse adhesive systems with different
concentrations of MMP inhibitor GM1489 - PMC [pmc.ncbi.nim.nih.gov]

2. researchgate.net [researchgate.net]

3. The Rebirth of Matrix Metalloproteinase Inhibitors: Moving Beyond the Dogma - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for GM1489 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1247723#how-to-prepare-gm1489-stock-solution]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1247723?utm_src=pdf-body-img
https://www.benchchem.com/product/b1247723?utm_src=pdf-body
https://www.benchchem.com/product/b1247723?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7185984/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7185984/
https://www.researchgate.net/post/Can_anyone_advise_me_on_a_concentration_and_treatment_time_to_use_an_MMP9_inhibitor_in_cell_culture
https://pmc.ncbi.nlm.nih.gov/articles/PMC6769477/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6769477/
https://www.benchchem.com/product/b1247723#how-to-prepare-gm1489-stock-solution
https://www.benchchem.com/product/b1247723#how-to-prepare-gm1489-stock-solution
https://www.benchchem.com/product/b1247723#how-to-prepare-gm1489-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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